Cas no 136112-71-5 (8,9-bis(4-nitrophenyl)-9H-purin-6-amine)
136112-71-5 structure
Product Name:8,9-bis(4-nitrophenyl)-9H-purin-6-amine
CAS No:136112-71-5
MF:C17H11N7O4
MW:377.313741922379
CID:1239802
PubChem ID:154470
Update Time:2025-04-20
8,9-bis(4-nitrophenyl)-9H-purin-6-amine Chemical and Physical Properties
Names and Identifiers
-
- 8,9-bis(4-nitrophenyl)-9H-purin-6-amine
- 9H-purin-6-amine, 8,9-bis(4-nitrophenyl)-
- 8,9-bis(4-nitrophenyl)purin-6-amine
- 8,9-Bis(p-nitrophenyl)adenine
- DTXSID20159665
- 136112-71-5
- CCRIS 5376
- 8,N(sup 9)-Bis(p-nitrophenyl)adenine
-
- Inchi: 1S/C17H11N7O4/c18-15-14-17(20-9-19-15)22(11-5-7-13(8-6-11)24(27)28)16(21-14)10-1-3-12(4-2-10)23(25)26/h1-9H,(H2,18,19,20)
- InChI Key: NZBWGPMAVVJJED-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)N1C2=C(C(N)=NC=N2)N=C1C1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 377.08743
- Monoisotopic Mass: 377.087252
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 581
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 161
- XLogP3: 2.7
Experimental Properties
- Density: 1.68
- Boiling Point: 697.2°C at 760 mmHg
- Flash Point: 375.5°C
- Refractive Index: 1.812
- PSA: 155.9
8,9-bis(4-nitrophenyl)-9H-purin-6-amine Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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